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Cat. No.: B1265591 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
isopropylbenzene

Abstract: This technical guide provides a comprehensive examination of 1-bromo-4-
isopropylbenzene (4-bromocumene), a key aromatic halogenated hydrocarbon. We will delve

into its fundamental physicochemical properties, with a specific focus on its molecular weight

and density. This document is intended for researchers, scientists, and drug development

professionals, offering not only core data but also the experimental context and synthetic utility

of this versatile chemical intermediate. The guide includes a detailed, field-proven protocol for

density determination and discusses the compound's significance as a building block in modern

organic synthesis.

Introduction to 1-Bromo-4-isopropylbenzene
1-Bromo-4-isopropylbenzene, also known by its common synonym 4-bromocumene, is an

organic compound characterized by a benzene ring substituted with a bromine atom and an

isopropyl group at the para position.[1] As a colorless to pale yellow liquid, it serves as a crucial

intermediate and building block in the synthesis of more complex molecules across various

industries, most notably in the development of pharmaceuticals and agrochemicals.[1][2]

The strategic placement of the bromine atom makes it an excellent substrate for a variety of

cross-coupling reactions, while the isopropyl group influences the molecule's steric and

electronic properties.[3] A precise understanding of its physical properties, such as molecular

weight and density, is paramount for accurate stoichiometric calculations in synthesis, for
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process modeling in chemical engineering, and for ensuring safety and proper handling in a

laboratory setting.

Core Physicochemical Properties
The fundamental properties of 1-bromo-4-isopropylbenzene are summarized below. These

values are critical for any researcher planning to utilize this compound in synthetic applications.

Property Value Source(s)

Molecular Formula C₉H₁₁Br [4][5]

Molecular Weight 199.09 g/mol [4][5][6]

Density 1.315 g/cm³ (at 20°C) [7][8]

CAS Number 586-61-8 [4][5][6]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 219 °C [7]

Flash Point >100 °C (>212 °F) [7][9]

Solubility
Insoluble in water; moderately

soluble in organic solvents
[1][8]

Synonyms

4-Bromocumene, p-

Bromocumene, 4-

Isopropylbromobenzene

[4][6][10]

Molecular Weight: The Foundation of Stoichiometry
The molecular weight of 1-bromo-4-isopropylbenzene is a calculated value derived from its

molecular formula, C₉H₁₁Br. It is determined by summing the atomic weights of its constituent

atoms: nine carbon atoms, eleven hydrogen atoms, and one bromine atom. This value of

199.09 g/mol is fundamental for all stoichiometric calculations, ensuring that reactants are

combined in the correct molar ratios to achieve desired reaction outcomes and yields.[4][6][11]
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Density: A Critical Parameter for Process and
Handling
The density of a liquid reagent is essential for converting a known volume to a mass, and vice-

versa, which is a common requirement in a laboratory setting where liquids are often measured

by volume. The accepted density for 1-bromo-4-isopropylbenzene is approximately 1.315

g/cm³ at 20°C.[7][8] It is crucial to note that density is temperature-dependent; therefore,

precise measurements must be conducted at a controlled, specified temperature.

Experimental Protocol for Density Determination
The following protocol outlines a robust and self-validating method for the precise

determination of the density of 1-bromo-4-isopropylbenzene using a pycnometer.

Causality and Rationale: The choice of a pycnometer is based on its design, which allows for

the precise measurement of a fixed volume of liquid, thereby minimizing volumetric errors. The

protocol's emphasis on cleanliness, temperature equilibrium, and replicate measurements

ensures the accuracy and trustworthiness of the final result.

Methodology:

Preparation and Calibration:

Thoroughly clean a pycnometer of known volume (e.g., 10 mL) with a suitable solvent

(e.g., acetone), followed by distilled water. Dry the pycnometer completely in an oven and

allow it to cool to ambient temperature in a desiccator.

Expertise & Experience: The drying and cooling step is critical to remove any residual

solvent or moisture, which would add mass and lead to an erroneously low density

calculation.

Calibrate the pycnometer's volume by filling it with deionized, degassed water of a known

temperature and density.

Measurement Procedure:
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Weigh the clean, dry, and empty pycnometer on an analytical balance to at least four

decimal places. Record this mass as m₁.

Fill the pycnometer with 1-bromo-4-isopropylbenzene, ensuring the liquid is free of air

bubbles.

Submerge the filled pycnometer in a constant-temperature water bath set to 20.0 °C (±0.1

°C). Allow it to equilibrate for at least 20 minutes.

Expertise & Experience: Temperature equilibration is the most critical variable. The volume

of the liquid will expand or contract with temperature changes, directly impacting the

density calculation. A constant-temperature bath is non-negotiable for high-accuracy work.

After equilibration, carefully adjust the liquid level to the pycnometer's calibration mark,

removing any excess liquid from the exterior.

Reweigh the filled pycnometer. Record this mass as m₂.

Calculation and Validation:

Calculate the mass of the sample: m_sample = m₂ - m₁.

Calculate the density (ρ) using the formula: ρ = m_sample / V, where V is the calibrated

volume of the pycnometer.

Trustworthiness: Repeat the entire procedure (steps 2 and 3) at least three times. The

results should be within a narrow range. Calculate the mean density and the standard

deviation to validate the precision of the measurements.

Workflow for Density Determination
The following diagram illustrates the logical flow of the experimental protocol for determining

the density of 1-bromo-4-isopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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